Cas no 1289385-19-8 (5-Chloro-N-cyclopropylpyrimidin-2-amine)

5-Chloro-N-cyclopropylpyrimidin-2-amine is a pyrimidine derivative featuring a chloro substituent at the 5-position and a cyclopropylamine group at the 2-position. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of heterocyclic active ingredients. Its reactive chloro group allows for further functionalization via nucleophilic substitution, while the cyclopropyl moiety can enhance metabolic stability in bioactive molecules. The pyrimidine core contributes to its utility in medicinal chemistry, often employed in kinase inhibitor design and other targeted therapies. The compound is typically handled under controlled conditions due to its potential sensitivity to moisture and light.

5-Chloro-N-cyclopropylpyrimidin-2-amine structure

1289385-19-8 structure

Product Name:5-Chloro-N-cyclopropylpyrimidin-2-amine

CAS No:1289385-19-8

MF:C₇H₈ClN₃

MW:169.611519813538

MDL:MFCD18837178

CID:822134

PubChem ID:53385552

Update Time:2025-05-27

5-Chloro-N-cyclopropylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

- (5-CHLORO-PYRIMIDIN-2-YL)-CYCLOPROPYL-AMINE
- 5-chloro-N-cyclopropyl-2-Pyrimidinamine
- 5-Chloro-N-cyclopropylpyrimidin-2-amine
- (5-Chloropyrimidin-2-yl)cyclopropylamine
- (5-Chloro-pyrimidin-2-yl)-cyclopropylamine
- AB1009979
- AK-51966
- AM91551
- FT-0686471
- KB-02138
- EN300-1241609
- DTXSID50693784
- AKOS015951409
- 5-chloro-N-cyclopropyl-pyrimidin-2-amine
- 1289385-19-8
- SB55573
- DB-353481
- MFCD18837178
- AS-30642
- 2-Pyrimidinamine, 5-chloro-N-cyclopropyl-
- CS-0208647
- MDL： MFCD18837178
- Inchi： 1S/C7H8ClN3/c8-5-3-9-7(10-4-5)11-6-1-2-6/h3-4,6H,1-2H2,(H,9,10,11)
- InChI Key： GFELEMQCPFAXGH-UHFFFAOYSA-N
- SMILES： ClC1C=NC(=NC=1)NC1CC1

Computed Properties

Exact Mass: 169.0406750g/mol
Monoisotopic Mass: 169.0406750g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 37.8Å²

Experimental Properties

Density: 1.454
Boiling Point: 314.6±34.0 °C at 760 mmHg
Flash Point: 144.1±25.7 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Chloro-N-cyclopropylpyrimidin-2-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-Chloro-N-cyclopropylpyrimidin-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	C13366-500mg	(5-Chloropyrimidin-2-yl)cyclopropylamine	1289385-19-8	95%	500mg	2189CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	C13366-1g	(5-Chloropyrimidin-2-yl)cyclopropylamine	1289385-19-8	95%	1g	3298CNY	2021-05-08
Fluorochem	088433-250mg	5-Chloro-pyrimidin-2-yl)-cyclopropyl-amine	1289385-19-8	95%	250mg	￡76.00	2022-02-28
Fluorochem	088433-1g	5-Chloro-pyrimidin-2-yl)-cyclopropyl-amine	1289385-19-8	95%	1g	￡263.00	2022-02-28
Fluorochem	088433-5g	5-Chloro-pyrimidin-2-yl)-cyclopropyl-amine	1289385-19-8	95%	5g	￡1241.00	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	C13366-500mg	(5-Chloropyrimidin-2-yl)cyclopropylamine	1289385-19-8	95%	500mg	2189.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	C13366-1g	(5-Chloropyrimidin-2-yl)cyclopropylamine	1289385-19-8	95%	1g	3298.0CNY	2021-07-13
abcr	AB445102-1 g	5-Chloro-N-cyclopropylpyrimidin-2-amine; min. 95%	1289385-19-8		1g	€411.20	2023-04-22
abcr	AB445102-5 g	5-Chloro-N-cyclopropylpyrimidin-2-amine; min. 95%	1289385-19-8		5g	€1,272.50	2023-04-22
Chemenu	CM112304-1g	5-chloro-N-cyclopropylpyrimidin-2-amine	1289385-19-8	95%+	1g	$84	2024-08-02